2-{1-[(3-isobutyl-5-isoxazolyl)carbonyl]-3-piperidinyl}-4-methyl-1H-benzimidazole

• IUPAC Name: [3-(4-methyl-1H-benzimidazol-2-yl)piperidin-1-yl]-[3-(2-methylpropyl)-1,2-oxazol-5-yl]methanone
• InChI: InChI=1S/C21H26N4O2/c1-13(2)10-16-11-18(27-24-16)21(26)25-9-5-7-15(12-25)20-22-17-8-4-6-14(3)19(17)23-20/h4,6,8,11,13,15H,5,7,9-10,12H2,1-3H3,(H,22,23)
• InChI Key: IKAVUFDJMTYVCK-UHFFFAOYSA-N
• Canonical SMILES: CC1=C2C(=CC=C1)NC(=N2)C3CCCN(C3)C(=O)C4=CC(=NO4)CC(C)C
• Molecular Formula: C21H26N4O2
• Molecular Weight: 366.5 g/mol

Description

2-{1-[(3-isobutyl-5-isoxazolyl)carbonyl]-3-piperidinyl}-4-methyl-1H-benzimidazole is a useful research compound. Its molecular formula is C21H26N4O2 and its molecular weight is 366.5 g/mol. The purity is usually 95%.
The exact mass of the compound this compound is 366.20557608 g/mol and the complexity rating of the compound is 528. The storage condition is unknown. Please store according to label instructions upon receipt of goods.
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Scientific Research Applications

• Neuropeptide Y Y1 Receptor Antagonists for Obesity Treatment : Benzimidazole derivatives, including those related to your compound of interest, have been synthesized and evaluated as selective neuropeptide Y (NPY) Y1 receptor antagonists, aimed at developing anti-obesity drugs (Zarrinmayeh et al., 1998).

• Synthesis and Pharmaceutical Applications : Benzimidazole is a widely researched heterocycle utilized in the pharmaceutical industry. Recent developments in the synthesis of benzimidazole derivatives, including environmentally benign methods, have been noted, highlighting their importance in pharmaceutical applications (Mamedov & Zhukova, 2021).

• H1-Antihistaminic Agents : Some benzimidazole derivatives, particularly those substituted with piperazinyl groups, have been prepared and tested for H1-antihistaminic activity. These compounds have shown potential in this field (Iemura et al., 1986).

• DNA Detection Probes : Novel benzimidazole derivatives have been synthesized and evaluated as potential fluorescent probes for DNA detection. This indicates their utility in biochemical and genetic research (Perin et al., 2011).

• Oxidant-Free Synthesis in Chemistry : Research has been conducted on environmentally benign methods for synthesizing benzimidazoles from primary alcohols and benzene-1,2-diamine, suggesting a greener approach in chemical synthesis (Luo et al., 2017).

• Antibacterial Activities : Some 2-piperidin-4-yl-benzimidazoles exhibit significant antibacterial activities against both Gram-positive and Gram-negative bacteria, including clinically important strains like enterococci. This positions them as promising candidates for new antibacterial agents (He et al., 2003).